Ethyl 2-((8-oxo-7-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio)hexanoate

• IUPAC Name: ethyl 2-[[8-oxo-7-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-[1,3]dioxolo[4,5-g]quinazolin-6-yl]sulfanyl]hexanoate
• InChI: InChI=1S/C30H36N4O6S/c1-3-5-11-26(29(37)38-4-2)41-30-31-23-19-25-24(39-20-40-25)18-22(23)28(36)34(30)13-12-27(35)33-16-14-32(15-17-33)21-9-7-6-8-10-21/h6-10,18-19,26H,3-5,11-17,20H2,1-2H3
• InChI Key: LUJJSNMLLWSSIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)OCC)SC1=NC2=CC3=C(C=C2C(=O)N1CCC(=O)N4CCN(CC4)C5=CC=CC=C5)OCO3
• Molecular Formula: C30H36N4O6S
• Molecular Weight: 580.7 g/mol
• CAS No.: 896706-10-8

Description

Ethyl 2-((8-oxo-7-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio)hexanoate is a useful research compound. Its molecular formula is C30H36N4O6S and its molecular weight is 580.7. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Ethyl 2-((8-oxo-7-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio)hexanoate and its derivatives have been extensively studied for their antimicrobial properties. For instance, Patel, Kumari, and Patel (2012) synthesized a novel series of thiazolidinone derivatives, showcasing significant antimicrobial activity against various bacterial and fungal strains, indicating potential applications in fighting microbial infections (Patel, Kumari, & Patel, 2012). Similarly, Shah, Lakum, and Chikhalia (2015) reported the synthesis of quinazoline-based thiourea/4-thiazolidinone/chalcone hybrids, which displayed promising efficacy against bacteria and fungi (Shah, Lakum, & Chikhalia, 2015).

Corrosion Inhibition

Research conducted by Chen et al. (2021) explored the use of piperazine-substituted quinazolin-4(3H)-one derivatives as effective corrosion inhibitors for mild steel in HCl. This study is indicative of the potential application of these compounds in industrial settings for protecting metal surfaces against corrosion (Chen et al., 2021).

Synthesis of Novel Heterocycles

Compounds like this compound have been used as precursors for the synthesis of various heterocyclic compounds. Solodukhin et al. (2004) demonstrated the use of similar compounds to introduce aryloxydifluoromethyl substituents for designing biologically active heterocycles, which can have vast applications in pharmaceuticals and medicinal chemistry (Solodukhin et al., 2004).

Inhibition of Copper Corrosion

Zarrouk et al. (2014) conducted a study on the inhibition efficiencies of quinoxalines, including derivatives of this compound, as corrosion inhibitors of copper in nitric acid. This application is crucial for industrial processes involving copper (Zarrouk et al., 2014).